1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(3-methoxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O2/c1-22-12-4-9-19-17(21)14-7-10-20(11-8-14)13-15-5-2-3-6-16(15)18/h2-3,5-6,14H,4,7-13H2,1H3,(H,19,21)
• InChI Key: WLTVGIBNWYWLMQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CCN(CC1)CC2=CC=CC=C2F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is a chemical compound with potential therapeutic applications. It belongs to the class of piperidinecarboxamide derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is not fully understood. However, it has been proposed to act as a modulator of various neurotransmitter systems such as dopamine, serotonin, and glutamate. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been shown to alter the levels of certain neurotransmitters, cytokines, and growth factors. It has also been shown to affect cell proliferation, migration, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide in lab experiments is that it has been extensively studied and has well-established pharmacological properties. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide. One direction could be to further investigate its potential therapeutic applications in various diseases such as schizophrenia, cancer, and inflammatory disorders. Another direction could be to study its interactions with other drugs and its potential for drug-drug interactions. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to develop more potent and selective derivatives.

Synthesis Methods

The synthesis method for 1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide involves the reaction of 2-fluorobenzylamine with 3-methoxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product.

Scientific Research Applications

1-(2-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields such as neuroscience, oncology, and cardiovascular diseases. It has been shown to have antipsychotic, anti-inflammatory, and anti-cancer properties.